Cas no 2095190-07-9 ((2S)-1-Amino-3-methylbutan-2-ol;hydrochloride)

• Product Name: (2S)-1-Amino-3-methylbutan-2-ol;hydrochloride
• CAS No: 2095190-07-9
• MF: C₅H₁₄ClNO
• MW: 139.623760700226
• CID: 4710886
• Update Time: 2025-11-02

(2S)-1-Amino-3-methylbutan-2-ol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S)-1-Amino-3-methyl-2-butanol hydrochloride
• (2S)-1-Amino-3-methylbutan-2-ol;hydrochloride

• Inchi： 1S/C5H13NO.ClH/c1-4(2)5(7)3-6;/h4-5,7H,3,6H2,1-2H3;1H/t5-;/m1./s1
• InChI Key： ADXXZLQTMIOJSY-NUBCRITNSA-N
• SMILES： Cl.O[C@H](CN)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 45.3
• Topological Polar Surface Area: 46.2

Additional information on (2S)-1-Amino-3-methylbutan-2-ol;hydrochloride

Introduction to (2S)-1-Amino-3-methylbutan-2-ol Hydrochloride (CAS No. 2095190-07-9)

(2S)-1-Amino-3-methylbutan-2-ol hydrochloride, identified by its CAS number 2095190-07-9, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This chiral amino alcohol derivative has garnered attention due to its unique structural properties and potential applications in drug development and biochemical research. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and a candidate for further exploration in medicinal applications.

The molecular structure of (2S)-1-Amino-3-methylbutan-2-ol hydrochloride features a secondary amine group and a stereogenic center at the 2-position, which contributes to its chiral nature. This chirality is crucial in pharmaceuticals, as it can significantly influence the biological activity and pharmacokinetic properties of molecules. The presence of a hydrochloride salt not only improves the compound's handling characteristics but also enhances its bioavailability, making it more suitable for in vivo studies.

In recent years, there has been growing interest in the development of enantiomerically pure compounds for therapeutic purposes. The synthesis and characterization of (2S)-1-Amino-3-methylbutan-2-ol hydrochloride have been subjects of extensive research, particularly in the context of asymmetric synthesis and catalytic methods that improve yield and purity. Advanced techniques such as chiral resolution and kinetic resolution have been employed to obtain high enantiomeric excess, which is essential for pharmaceutical applications.

The compound's potential applications extend to various areas of biomedical research. For instance, it has been investigated as a building block for more complex molecules, including peptidomimetics and protease inhibitors. The secondary amine functionality allows for further derivatization, enabling the creation of novel scaffolds with tailored biological activities. This flexibility makes (2S)-1-Amino-3-methylbutan-2-ol hydrochloride a versatile tool in medicinal chemistry.

Recent studies have also explored the pharmacological properties of derivatives related to this compound. For example, modifications at the stereogenic center have been shown to influence receptor binding affinity and metabolic stability. These findings highlight the importance of structural optimization in drug design and underscore the value of having access to enantiomerically pure intermediates like (2S)-1-Amino-3-methylbutan-2-ol hydrochloride.

The synthesis of this compound typically involves multi-step organic reactions, often starting from readily available precursors such as 3-methylbutanal or its derivatives. Catalytic hydrogenation, asymmetric aldol reactions, and chiral auxiliary-assisted methods are commonly employed to achieve the desired stereochemical outcome. The hydrochloride salt is formed by treating the free base with hydrochloric acid, which not only stabilizes the compound but also improves its crystallinity and solubility.

In industrial settings, large-scale production of (2S)-1-Amino-3-methylbutan-2-ol hydrochloride requires careful optimization to ensure cost-effectiveness and minimal environmental impact. Green chemistry principles have been increasingly applied to develop more sustainable synthetic routes, including the use of biocatalysts and solvent-free reactions. These approaches align with global efforts to reduce the ecological footprint of chemical manufacturing.

The analytical characterization of this compound is critical for ensuring its purity and quality. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to confirm its identity and assess its enantiomeric purity. These analytical methods provide essential data for both research purposes and regulatory compliance.

Future research directions may focus on expanding the biological activity profile of derivatives derived from (2S)-1-Amino-3-methylbutan-2-ol hydrochloride. By leveraging computational modeling and high-throughput screening techniques, scientists can identify novel therapeutic targets and design molecules with enhanced efficacy and reduced side effects. The compound's structural versatility makes it an attractive candidate for such explorations.

In conclusion, (2S)-1-Amino-3-methylbutan-2-ol hydrochloride (CAS No. 2095190-07-9) represents a promising area of investigation in pharmaceutical chemistry. Its unique structural features, combined with its potential for further derivatization, make it a valuable asset in drug discovery efforts. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.